3-(3-Methylbenzyl)-5-[4-(2-propynyloxy)benzylidene]-2,4-imidazolidinedione

• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (5E)-3-[(3-methylphenyl)methyl]-5-[(4-prop-2-ynoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H18N2O3/c1-3-11-26-18-9-7-16(8-10-18)13-19-20(24)23(21(25)22-19)14-17-6-4-5-15(2)12-17/h1,4-10,12-13H,11,14H2,2H3,(H,22,25)/b19-13+
• InChI Key: AVAJIZKOIHMOCE-CPNJWEJPSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=CC=C(C=C3)OCC#C)/NC2=O
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=CC3=CC=C(C=C3)OCC#C)NC2=O

Description

3-(3-Methylbenzyl)-5-[4-(2-propynyloxy)benzylidene]-2,4-imidazolidinedione is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as MBPBI and is a member of the imidazolidinedione family of compounds. MBPBI has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MBPBI is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, MBPBI has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. In addition, MBPBI has been shown to inhibit the activity of various signaling pathways such as the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
MBPBI has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that MBPBI exhibits antioxidant and anti-inflammatory properties by scavenging reactive oxygen species and inhibiting the production of pro-inflammatory cytokines. In addition, MBPBI has been shown to induce apoptosis in cancer cells and inhibit the growth of certain plant species.

Advantages and Limitations for Lab Experiments

MBPBI has several advantages for lab experiments such as its high purity and stability. However, one limitation of MBPBI is its low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, MBPBI can be toxic to certain cell lines at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of MBPBI. One area of interest is the development of MBPBI-based materials for various applications such as drug delivery and catalysis. In addition, further studies are needed to fully understand the mechanism of action of MBPBI and its potential applications in medicine and agriculture. Finally, the development of more efficient synthesis methods for MBPBI could lead to the production of larger quantities of the compound and enable its use in various industrial applications.

Synthesis Methods

The synthesis of MBPBI involves the reaction of 3-methylbenzylamine and 4-(2-propynyloxy)benzaldehyde in the presence of acetic acid and ammonium acetate. The reaction mixture is heated under reflux for several hours, and the product is obtained by filtration and recrystallization. The purity of the product can be confirmed by various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

MBPBI has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, MBPBI has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, MBPBI has been shown to have potential as a pesticide and herbicide due to its ability to inhibit the growth of certain plant species. In material science, MBPBI has been used as a building block for the synthesis of various functional materials such as polymers and metal-organic frameworks.